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Compound of Interest

Compound Name: Tubulitec

Cat. No.: B1171930

This document provides a detailed overview of the chemical composition of Tubulitec Cavity
Liner, a dental material used for insulating cavities. The information is compiled from material
safety data sheets (MSDS) and product descriptions.

Core Components

Tubulitec Cavity Liner is a liquid suspension that forms a protective layer over exposed dentin.
Its formulation is designed to be biocompatible and provide a barrier against chemical irritants
and thermal changes. The primary constituents fall into several categories: a solvent, active
ingredients, and film-forming agents.

Different formulations of Tubulitec Cavity Liner exist, leading to variations in the exact
chemical makeup. However, a common formulation includes a solvent, various calcium and
zinc compounds, and an antimicrobial agent.[1][2][3] Another formulation described consists of
polystyrene and copaiba balsam dissolved in a solvent.[4][5][6][7][8]

Quantitative Composition

The following tables summarize the quantitative data available for a common formulation of
Tubulitec Cavity Liner, based on information from material safety data sheets.

Table 1: Chemical Composition of Tubulitec Cavity Liner
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Concentration (%

Component CAS Number Role

wiw)
Ethyl Acetate 141-78-6 ~ 80% Solvent
Calcium Hydroxide 1305-62-0 ~ 5% Active Ingredient
Calcium Oxide 1305-78-8 ~1% Active Ingredient
Diiododithymol 552-22-7 ~1% Antimicrobial Agent
Zinc Oxide 1314-13-2 Not specified Active Ingredient

Source: Material Safety Data Sheet[1][3]

It is important to note that another formulation of Tubulitec Liner contains polystyrene and
copaiba balsam as principal components, dissolved in ethyl acetate.[4][5][6][7][8]

Component Interaction and Function

The components of Tubulitec Cavity Liner are selected for their specific functions, which work
in concert to provide the desired therapeutic and protective effects.
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Dissolution in Solvent

'

Filtration

filtrate solid residue

Liquid Phase

olid Phase

GC-MS Analysis of Volatiles
(e.g., Ethyl Acetate)

Drying and Gravimetric Analysis

:

'

HPLC Analysis of Non-Volatiles
(e.g., Diiododithymol, Polystyrene)

Dissolution in Acid

l

ICP-OES Analysis of Elements
(e.g., Ca, Zn)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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